Cas no 2470438-90-3 (3-(4-bromo-3-methylphenyl)methylazetidine hydrochloride)

3-(4-Bromo-3-methylphenyl)methylazetidine hydrochloride is a synthetic organic compound featuring an azetidine ring substituted with a 4-bromo-3-methylbenzyl group and hydrochloride salt form. This structure confers potential utility as an intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of bioactive molecules. The bromine substituent enhances reactivity for further functionalization via cross-coupling reactions, while the methyl group may influence steric and electronic properties. The hydrochloride salt improves solubility and stability for handling and storage. Its well-defined molecular architecture makes it suitable for structure-activity relationship studies in medicinal chemistry. The compound is typically characterized by NMR, HPLC, and mass spectrometry to ensure high purity for research applications.
3-(4-bromo-3-methylphenyl)methylazetidine hydrochloride structure
2470438-90-3 structure
Product Name:3-(4-bromo-3-methylphenyl)methylazetidine hydrochloride
CAS No:2470438-90-3
MF:C11H15BrClN
MW:276.600501298904
MDL:MFCD32711347
CID:5670799
PubChem ID:155819989
Update Time:2025-05-27

3-(4-bromo-3-methylphenyl)methylazetidine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 3-[(4-bromo-3-methylphenyl)methyl]azetidine hydrochloride
    • 3-[(4-Bromo-3-methylphenyl)methyl]azetidine;hydrochloride
    • 2470438-90-3
    • EN300-27106427
    • 3-(4-bromo-3-methylphenyl)methylazetidine hydrochloride
    • MDL: MFCD32711347
    • Inchi: 1S/C11H14BrN.ClH/c1-8-4-9(2-3-11(8)12)5-10-6-13-7-10;/h2-4,10,13H,5-7H2,1H3;1H
    • InChI Key: NIDHLWBVCOHLIF-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1C)CC1CNC1.Cl

Computed Properties

  • Exact Mass: 275.00764g/mol
  • Monoisotopic Mass: 275.00764g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 168
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12Ų

3-(4-bromo-3-methylphenyl)methylazetidine hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-27106427-1g
3-[(4-bromo-3-methylphenyl)methyl]azetidine hydrochloride
2470438-90-3 95%
1g
$1272.0 2023-09-11
Enamine
EN300-27106427-5g
3-[(4-bromo-3-methylphenyl)methyl]azetidine hydrochloride
2470438-90-3 95%
5g
$3687.0 2023-09-11
Enamine
EN300-27106427-10g
3-[(4-bromo-3-methylphenyl)methyl]azetidine hydrochloride
2470438-90-3 95%
10g
$5467.0 2023-09-11
Enamine
EN300-27106427-0.05g
3-[(4-bromo-3-methylphenyl)methyl]azetidine hydrochloride
2470438-90-3 95.0%
0.05g
$295.0 2025-03-20
Enamine
EN300-27106427-0.1g
3-[(4-bromo-3-methylphenyl)methyl]azetidine hydrochloride
2470438-90-3 95.0%
0.1g
$440.0 2025-03-20
Enamine
EN300-27106427-0.25g
3-[(4-bromo-3-methylphenyl)methyl]azetidine hydrochloride
2470438-90-3 95.0%
0.25g
$629.0 2025-03-20
Enamine
EN300-27106427-0.5g
3-[(4-bromo-3-methylphenyl)methyl]azetidine hydrochloride
2470438-90-3 95.0%
0.5g
$991.0 2025-03-20
Enamine
EN300-27106427-1.0g
3-[(4-bromo-3-methylphenyl)methyl]azetidine hydrochloride
2470438-90-3 95.0%
1.0g
$1272.0 2025-03-20
Enamine
EN300-27106427-2.5g
3-[(4-bromo-3-methylphenyl)methyl]azetidine hydrochloride
2470438-90-3 95.0%
2.5g
$2492.0 2025-03-20
Enamine
EN300-27106427-5.0g
3-[(4-bromo-3-methylphenyl)methyl]azetidine hydrochloride
2470438-90-3 95.0%
5.0g
$3687.0 2025-03-20

Additional information on 3-(4-bromo-3-methylphenyl)methylazetidine hydrochloride

Recent Advances in the Study of 3-(4-bromo-3-methylphenyl)methylazetidine hydrochloride (CAS: 2470438-90-3)

3-(4-bromo-3-methylphenyl)methylazetidine hydrochloride (CAS: 2470438-90-3) is a chemical compound of significant interest in the field of medicinal chemistry and drug discovery. Recent studies have highlighted its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential applications in treating various diseases.

A recent study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 3-(4-bromo-3-methylphenyl)methylazetidine hydrochloride, emphasizing its role as a building block for more complex molecules. The researchers utilized a multi-step synthesis approach, starting from commercially available precursors, to achieve high yields and purity. The study also investigated the compound's stability under various conditions, which is critical for its potential use in pharmaceutical formulations.

In another study, the pharmacological properties of 3-(4-bromo-3-methylphenyl)methylazetidine hydrochloride were evaluated in vitro and in vivo. The compound demonstrated promising activity as a modulator of specific neurotransmitter receptors, suggesting its potential application in neurological disorders such as Parkinson's disease and schizophrenia. The study also highlighted the compound's favorable pharmacokinetic profile, including good bioavailability and low toxicity, which are essential for further drug development.

Further research has explored the structural-activity relationship (SAR) of 3-(4-bromo-3-methylphenyl)methylazetidine hydrochloride, focusing on modifications to its chemical structure to enhance its therapeutic efficacy. By introducing various substituents, researchers were able to identify analogs with improved binding affinity and selectivity for target receptors. These findings open new avenues for the design of next-generation therapeutics with enhanced potency and reduced side effects.

In addition to its potential in neurology, 3-(4-bromo-3-methylphenyl)methylazetidine hydrochloride has also been investigated for its anti-inflammatory and anticancer properties. Preliminary studies indicate that the compound can inhibit key signaling pathways involved in inflammation and tumor growth, making it a candidate for further development in these areas. However, more extensive preclinical and clinical studies are needed to fully elucidate its mechanisms of action and therapeutic potential.

In conclusion, 3-(4-bromo-3-methylphenyl)methylazetidine hydrochloride (CAS: 2470438-90-3) represents a versatile and promising compound in the field of medicinal chemistry. Its synthetic accessibility, favorable pharmacological properties, and potential applications in various therapeutic areas make it a valuable subject of ongoing research. Future studies should focus on optimizing its structure, exploring its mechanisms of action, and advancing it through the drug development pipeline to realize its full therapeutic potential.

Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd